(Z)-5-((2-((2-hydroxyethyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-(2-hydroxyethylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20N4O4S2/c24-8-6-20-16-13(17(25)22-7-2-1-5-15(22)21-16)10-14-18(26)23(19(28)29-14)11-12-4-3-9-27-12/h1-2,5,7,10,12,20,24H,3-4,6,8-9,11H2/b14-10-
• InChI Key: DRUHQMYZWGLOLY-UVTDQMKNSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)NCCO)SC2=S
• Isomeric SMILES: C1CC(OC1)CN2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)NCCO)/SC2=S
• Molecular Formula: C19H20N4O4S2
• Molecular Weight: 432.5 g/mol
• CAS RN: 378769-04-1

Description

(Z)-5-((2-((2-hydroxyethyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C19H20N4O4S2 and its molecular weight is 432.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Researchers have developed innovative methods for synthesizing thiazolidinone derivatives, incorporating diverse moieties such as thieno[3,4-d]pyrimidin-4-one, which have shown promising antimicrobial activity against a range of bacteria and fungi (El Azab & Abdel-Hafez, 2015). This illustrates the compound's utility in creating new antimicrobial agents.

Anticancer and Antiangiogenic Properties

Another significant application is in the synthesis of thioxothiazolidin-4-one derivatives, which have been evaluated for their anticancer and antiangiogenic effects in mouse models. These compounds significantly inhibited tumor growth and angiogenesis, indicating potential for development into anticancer therapies (Chandrappa et al., 2010).

Chemical Synthesis and Characterization

The versatility of thiazolidinone and its derivatives in chemical synthesis is well-documented. For instance, the compound has been utilized as a chiral auxiliary in diastereoselective aldol reactions, showcasing its application in the synthesis of stereochemically complex molecules (Crimmins, Christie, & Hughes, 2012).

Heterocyclic Tautomerism

Research on thiazolidin-4-one derivatives has also contributed to understanding heterocyclic tautomerism, providing insights into the structural dynamics of these compounds under different conditions (Gzella et al., 2014).